Cas no 2229345-15-5 (2,2-difluoro-1-(1H-imidazol-5-yl)ethan-1-amine)

• Product Name: 2,2-difluoro-1-(1H-imidazol-5-yl)ethan-1-amine
• CAS No: 2229345-15-5
• MF: C₅H₇F₂N₃
• MW: 147.125987291336
• CID: 6070071
• PubChem ID: 165675106
• Update Time: 2025-06-11

2,2-difluoro-1-(1H-imidazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(1H-imidazol-5-yl)ethan-1-amine
• EN300-1951275
• 2229345-15-5

• Inchi： 1S/C5H7F2N3/c6-5(7)4(8)3-1-9-2-10-3/h1-2,4-5H,8H2,(H,9,10)
• InChI Key： YHLZSSDFSVIRIG-UHFFFAOYSA-N
• SMILES： FC(C(C1=CN=CN1)N)F

Computed Properties

• Exact Mass: 147.06080356g/mol
• Monoisotopic Mass: 147.06080356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 54.7Ų

Additional information on 2,2-difluoro-1-(1H-imidazol-5-yl)ethan-1-amine

Comprehensive Analysis of 2,2-Difluoro-1-(1H-imidazol-5-yl)ethan-1-amine (CAS No. 2229345-15-5)

The compound 2,2-difluoro-1-(1H-imidazol-5-yl)ethan-1-amine (CAS No. 2229345-15-5) is a fluorinated derivative of imidazole, a heterocyclic aromatic organic compound. This molecule has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry, agrochemicals, and material science. The presence of difluoro and imidazole moieties makes it a versatile building block for synthesizing novel bioactive molecules. Researchers are particularly interested in its role as a precursor for fluorinated pharmaceuticals, given the increasing demand for fluorine-containing drugs in the market.

One of the key reasons for the growing interest in 2,2-difluoro-1-(1H-imidazol-5-yl)ethan-1-amine is its potential application in drug discovery. Fluorine atoms are known to enhance the bioavailability, metabolic stability, and binding affinity of drug molecules. As a result, this compound is being explored for its utility in designing next-generation therapeutics, particularly in oncology and neurology. The imidazole ring, a common pharmacophore, further adds to its appeal by enabling interactions with biological targets such as enzymes and receptors.

In addition to pharmaceuticals, CAS No. 2229345-15-5 is also being investigated for its use in agrochemical formulations. The difluoro group can improve the pesticidal or herbicidal activity of molecules, making it a valuable component in sustainable agriculture. With the global push toward eco-friendly pesticides, this compound aligns well with the industry's goals of reducing environmental impact while maintaining efficacy.

From a synthetic chemistry perspective, 2,2-difluoro-1-(1H-imidazol-5-yl)ethan-1-amine offers intriguing possibilities for catalysis and material science. Its ability to act as a ligand or intermediate in metal-catalyzed reactions opens doors to innovative catalytic systems. Moreover, the incorporation of fluorine into polymers and coatings can enhance their durability and resistance to degradation, making this compound relevant for advanced materials research.

The compound's CAS No. 2229345-15-5 is frequently searched in academic and industrial databases, reflecting its importance in cutting-edge research. Common queries include its synthesis methods, physicochemical properties, and safety data. Researchers are also keen to understand its structure-activity relationship (SAR) to optimize its performance in various applications. Given the rise of AI-driven drug discovery, this molecule is often included in virtual screening libraries to identify potential leads.

Another area of interest is the green chemistry aspect of 2,2-difluoro-1-(1H-imidazol-5-yl)ethan-1-amine. As industries strive to minimize waste and reduce hazardous byproducts, the development of efficient and sustainable synthetic routes for this compound is a hot topic. Techniques such as flow chemistry and microwave-assisted synthesis are being explored to improve yield and reduce environmental footprint.

In conclusion, 2,2-difluoro-1-(1H-imidazol-5-yl)ethan-1-amine (CAS No. 2229345-15-5) is a multifaceted compound with broad applicability across multiple industries. Its unique structural attributes, combined with the growing demand for fluorinated compounds, position it as a key player in the future of innovative chemistry. Whether in pharmaceuticals, agrochemicals, or materials science, this molecule continues to inspire new research and development efforts worldwide.